(3-Bromo-4-isobutoxy-5-methoxybenzyl)amine oxalate

• IUPAC Name: [3-bromo-5-methoxy-4-(2-methylpropoxy)phenyl]methanamine;oxalic acid
• InChI: InChI=1S/C12H18BrNO2.C2H2O4/c1-8(2)7-16-12-10(13)4-9(6-14)5-11(12)15-3;3-1(4)2(5)6/h4-5,8H,6-7,14H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: YLEZSINBAORGGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=C(C=C1Br)CN)OC.C(=O)(C(=O)O)O
• Molecular Formula: C14H20BrNO6
• Molecular Weight: 378.22 g/mol
• CAS No.: 1785761-58-1

Description

(3-Bromo-4-isobutoxy-5-methoxybenzyl)amine oxalate: is a chemical compound with the molecular formula C14H20BrNO6.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-Bromo-4-isobutoxy-5-methoxybenzyl)amine oxalate typically involves the following steps:

Bromination: The starting material, 4-isobutoxy-5-methoxybenzylamine, undergoes bromination using a brominating agent such as bromine or N-bromosuccinimide (NBS) to introduce the bromine atom at the 3-position of the benzene ring.

Oxalate Formation: The brominated intermediate is then reacted with oxalic acid to form the oxalate salt of (3-Bromo-4-isobutoxy-5-methoxybenzyl)amine.

Industrial Production Methods: Industrial production methods for this compound may involve large-scale bromination and subsequent oxalate formation under controlled conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: (3-Bromo-4-isobutoxy-5-methoxybenzyl)amine oxalate can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: It can participate in substitution reactions, where the bromine atom can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Various nucleophiles and catalysts depending on the desired substitution.

Major Products:

Oxidation: Oxidized derivatives of the original compound.

Reduction: Reduced forms of the compound.

Substitution: Substituted derivatives with different functional groups replacing the bromine atom.

Scientific Research Applications

Chemistry:

• Used as an intermediate in the synthesis of more complex organic molecules.
• Employed in various organic reactions to study reaction mechanisms and pathways .

Biology:

• Investigated for its potential biological activity and interactions with biological molecules.
• Used in biochemical assays and experiments to understand its effects on biological systems .

Medicine:

• Explored for its potential therapeutic applications, including as a precursor for drug development.
• Studied for its pharmacological properties and potential medicinal benefits .

Industry:

• Utilized in the production of specialty chemicals and materials.
• Applied in industrial processes requiring specific chemical properties .

Mechanism of Action

The mechanism of action of (3-Bromo-4-isobutoxy-5-methoxybenzyl)amine oxalate involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

(3-Bromo-4-isobutoxy-5-methoxyphenyl)methanamine: A closely related compound with similar structural features but without the oxalate group.

(3-Bromo-4-isobutoxy-5-methoxybenzyl)amine hydrochloride: Another derivative with a different counterion (hydrochloride instead of oxalate).

Uniqueness:

• The presence of the oxalate group in (3-Bromo-4-isobutoxy-5-methoxybenzyl)amine oxalate may confer unique solubility and stability properties compared to its analogs.
• The specific substitution pattern on the benzene ring (bromine, isobutoxy, and methoxy groups) contributes to its distinct chemical reactivity and potential applications .